![molecular formula C7H10ClN3O B7576159 2-chloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]acetamide](/img/structure/B7576159.png)
2-chloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]acetamide
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Overview
Description
2-chloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CMPD22 and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
CMPD22 acts by inhibiting the activity of protein kinases, which are enzymes that play a key role in cell signaling and regulation. By inhibiting the activity of these enzymes, CMPD22 can disrupt cellular signaling pathways and alter cellular behavior.
Biochemical and Physiological Effects:
CMPD22 has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of protein kinases such as JNK, p38, and ERK1/2, which are involved in a variety of cellular processes including cell proliferation, differentiation, and apoptosis. Additionally, CMPD22 has been found to act as an agonist for the G protein-coupled receptor GPR55, which is involved in a variety of physiological processes including pain sensation, inflammation, and bone development.
Advantages and Limitations for Lab Experiments
CMPD22 has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular signaling pathways. Additionally, it has been shown to be highly selective for its target enzymes and receptors, making it a useful tool for studying specific cellular processes. However, CMPD22 also has some limitations. It can be difficult to synthesize in large quantities, and its effects can be highly dependent on the specific cellular context in which it is used.
Future Directions
There are several potential future directions for research on CMPD22. One area of interest is its potential as a therapeutic agent for the treatment of diseases such as cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of CMPD22 and its effects on cellular signaling pathways. Finally, there is potential for the development of new compounds based on the structure of CMPD22 that may have improved selectivity and efficacy.
Synthesis Methods
The synthesis of CMPD22 involves the reaction of 2-chloroacetyl chloride with 5-methyl-1H-pyrazole-4-carboxylic acid. This reaction produces the intermediate compound 2-chloro-N-(5-methyl-1H-pyrazol-4-yl)acetamide, which is then treated with formaldehyde and sodium cyanoborohydride to yield CMPD22.
Scientific Research Applications
CMPD22 has been studied extensively for its potential applications in scientific research. It has been found to have a wide range of biological activities, including inhibiting the activity of protein kinases and acting as an agonist for the G protein-coupled receptor GPR55.
properties
IUPAC Name |
2-chloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClN3O/c1-5-6(4-10-11-5)3-9-7(12)2-8/h4H,2-3H2,1H3,(H,9,12)(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFZXRNGNAUJHHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1)CNC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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